7-benzylidene-3-phenyl-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one
Overview
Description
7-benzylidene-3-phenyl-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one is a useful research compound. Its molecular formula is C18H15N3OS and its molecular weight is 321.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 321.09358328 g/mol and the complexity rating of the compound is 518. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
Heterophase N-Aminomethylation : This compound has been synthesized through a heterophase aminomethylation process, involving 2-amino-5-arylidene-1,3-thiazol-4(5H)-ones, aqueous formaldehyde, and aromatic amines. This synthesis highlights the influence of substituents in the heterocyclic substrate and aryl amine on the efficiency of the process (Ramsh, Medvedskiy, & Uryupov, 2006).
1,3-Dipolar Cycloaddition : Another synthesis method involves the 1,3-dipolar cycloaddition of an azomethine ylide to 7-arylmethylidene-3-aryl-3,4-dihydro-2H-thiazolo[3,2-a][1,3,5]triazin-6(7H)-ones. This method resulted in novel dispiro compounds with high stereoselectivity and regioselectivity (Li et al., 2011).
Electrochemical Synthesis : Electrochemical oxidation of 3,4-dihydroxybenzoic acid in the presence of 6-methyl-1,2,4-triazine-3-thione-5-one leads to the synthesis of 7H-thiazolo[3,2-b]-1,2,4-triazin-7-one derivatives. This method is notable for its unique application in aqueous media (Fotouhi, Nematollahi, & Heravi, 2007).
Biological and Pharmacological Research
Acetylcholinesterase Inhibition : Studies have shown that derivatives of 7H-thiazolo[3,2-b]-1,2,4-triazin-7-one exhibit significant acetylcholinesterase inhibitory activity, which is relevant for Alzheimer's disease research. The synthesis, characterization, and biological evaluation of these derivatives have been thoroughly investigated (Liu et al., 2009).
Antimicrobial Activity : Certain derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. For instance, some novel fused thiazolo[3,2-b]triazine, triazolo[4,3-b]triazine, and 1,2,4-triazinone derivatives exhibited antimicrobial activity against various bacterial and fungal strains (El-Shehry, El‐Hag, & Ewies, 2020).
Anti-Inflammatory Properties : Thiazolo[3,2-a]pyrimidine derivatives, structurally related to the queried compound, have been synthesized and tested for their anti-inflammatory activities. Some of these derivatives showed moderate anti-inflammatory activity at specific dosages (Tozkoparan, Ertan, Kelicen, & Demirdamar, 1999).
Crystallography and Structural Analysis
- Crystal Structure Studies : The crystal structure of related compounds, like 6-phenyl-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-5-one, has been studied to understand the molecular arrangements and interactions. These studies provide insights into the structural characteristics and potential applications of these compounds (Hori et al., 2009).
Properties
IUPAC Name |
(7Z)-7-benzylidene-3-phenyl-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3OS/c22-17-16(11-14-7-3-1-4-8-14)23-18-19-12-20(13-21(17)18)15-9-5-2-6-10-15/h1-11H,12-13H2/b16-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHBNLSULIWRYBK-WJDWOHSUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1N=C2N(CN1C3=CC=CC=C3)C(=O)C(=CC4=CC=CC=C4)S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1N=C2N(CN1C3=CC=CC=C3)C(=O)/C(=C/C4=CC=CC=C4)/S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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